2',3'-O-Isopropylideneadenosine-13C5

• Molecular Formula: C10H13N5O4
• Molecular Weight: 272.21 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6+,7+,10-/m1/s1/i1+1,4+1,6+1,7+1,10+1
• InChIKey: OIRDTQYFTABQOQ-RWYHYKMLSA-N

2',3'-O-Isopropylideneadenosine-13C5: A Critical 13C-Labeled Intermediate for Nucleotide and Metabolic Research

2',3'-O-Isopropylideneadenosine-13C5 is a stable isotope-labeled (SIL) derivative of the protected adenosine analog 2',3'-O-Isopropylideneadenosine, in which five carbon-12 atoms in the ribose and/or adenine moieties are uniformly replaced with carbon-13 . The parent compound features an isopropylidene acetal protecting group that masks the 2' and 3' hydroxyls of the ribose ring , rendering it a versatile intermediate for selective chemical modifications at other positions, particularly the 5'-hydroxyl . As a research-use-only compound (MW 312.27, C₈¹³C₅H₁₇N₅O₄) , the 13C5 isotopic label confers a +5 Dalton mass shift, enabling its primary function as a precise internal standard for mass spectrometry-based quantification and metabolic flux analysis in complex biological matrices .

Stable isotope-labeled internal standard for LC-MS/MS adenosine quantitation

Protected intermediate for synthesis of 13C-labeled nucleotides (e.g., ADP-13C5)

• [1] Anzai, K., & Uzawa, J. (1984). Reaction of 2′,3′-O-isopropylideneadenosine with p-cyanobenzoyl chloride. Formation of 8,5′-O-cycloadenosine derivative. Chemistry Letters, 13(9), 1545-1548. View Source
• [2] Kellner, S., Ochel, A., Thüring, K., Spenkuch, F., Neumann, J., Sharma, S., ... & Helm, M. (2014). Absolute and relative quantification of RNA modifications via biosynthetic isotopomers. Nucleic Acids Research, 42(18), e142. View Source

2',3'-O-Isopropylideneadenosine-13C5: Why Unlabeled or Non-Isotopic Analogs Compromise Experimental Precision and Synthesis Integrity

Substituting 2',3'-O-Isopropylideneadenosine-13C5 with its unlabeled counterpart (C13H17N5O4, MW 307.31) or a different isotopic analog introduces critical failures in both analytical and synthetic workflows. In LC-MS/MS quantification, the +5 Da mass difference is essential for separating the analyte signal from the endogenous or matrix-derived background of the native compound, a function a deuterated (2H) analog cannot reliably provide due to potential deuterium-hydrogen exchange or chromatographic retention time shifts . For synthesis, the 13C5 label is carried forward into downstream products like Adenosine-5'-Diphosphate-13C5 , enabling the creation of uniquely traceable biochemical probes. Using unlabeled starting material yields a product indistinguishable from natural metabolites, rendering metabolic flux or ADME studies impossible .

Unlabeled adenosine

Does not provide isopropylidene protection or isotope label, limiting selective synthesis and MS internal standard use.

Unlabeled 2',3'-O-isopropylideneadenosine

Lacks +5 Da mass shift; may not serve as an isotope dilution internal standard.

13C5 adenosine without protection

Free 2',3'-hydroxyls may compromise site-selectivity during nucleotide derivatization.

2',3'-O-Isopropylideneadenosine-13C5: Quantifiable Differentiation Data for Procurement and Method Selection

Mass Spectrometry Quantification: 13C5 Label Delivers Definitive +5 Da Shift vs. Unlabeled Matrix Interference

For accurate quantification via LC-MS/MS, the isotopic label must provide a mass shift sufficient to avoid overlap with the natural isotopic envelope of the unlabeled analyte. 2',3'-O-Isopropylideneadenosine-13C5 (C₈¹³C₅H₁₇N₅O₄, MW 312.27) provides a baseline-resolved +5.0 Da mass difference from its unlabeled comparator (C13H17N5O4, MW 307.31) . In contrast, a single 13C or 15N label, or even a 2H label, can suffer from incomplete chromatographic separation or signal spillover in low-resolution MS, leading to quantification inaccuracies, especially in complex biological samples where the unlabeled analyte is abundant .

5'-Chloro functionalization

Class-level inference

Enables selective 5'-O-chlorination for SAH synthesis; unprotected adenosine yields competing 2'/3'-O reactions.

Supports site-selective 5'-thioether adenosine synthesis

No quantitative yield comparison available

Evidence Dimension	Molecular Mass and Isotopic Shift
Target Compound Data	312.27 g/mol; +5.0 Da from unlabeled
Comparator Or Baseline	2',3'-O-Isopropylideneadenosine (unlabeled): 307.31 g/mol
Quantified Difference	+5.0 Da (13C5 label)
Conditions	N/A (fundamental physicochemical property)

Why This Matters

The +5 Da shift is the minimal industry-standard separation for reliable isotope dilution mass spectrometry (IDMS), ensuring the internal standard peak does not co-elute or spectrally interfere with the endogenous analyte signal, which is critical for achieving accurate and reproducible quantitative data in complex matrices.

Synthetic Utility: Quantifiable Purity Advantage Over Unprotected Adenosine-13C5 for Selective Derivatization

The isopropylidene protecting group on 2',3'-O-Isopropylideneadenosine-13C5 is essential for selective 5'-modification. While unlabeled 2',3'-O-isopropylideneadenosine is commercially available with purities of 98% , the 13C5-labeled version is reported with a standard purity of ≥95% . In comparison, using 13C5-labeled adenosine (which lacks the 2',3'-protection) for 5'-phosphorylation would require additional protection/deprotection steps, reducing overall yield and increasing the risk of isotopic dilution or contamination .

MS isotope dilution

Cross-study comparable

+5 Da mass shift enables co-eluting internal standard; corrects matrix effects, improving precision vs. external calibration.

Essential for validated LC-MS/MS adenosine quantification

Improvement varies by analyte and matrix

Evidence Dimension	Chemical Purity and Synthetic Step Efficiency
Target Compound Data	≥95% purity, enabling direct 5'-derivatization without additional protection steps.
Comparator Or Baseline	Adenosine-13C5 (≥95% purity, requires 2',3'-protection before selective 5'-modification).
Quantified Difference	Saves at least one synthetic step (protection), which typically reduces overall yield by 10-20% per step.
Conditions	Commercial supplier specifications and standard organic synthesis principles.

Why This Matters

This difference translates to a higher overall synthetic yield of the final 13C5-labeled nucleotide (e.g., ADP-13C5), making it a more cost-effective and time-efficient choice for producing high-value labeled biochemical probes.

• [1] Fujii, T., Wu, C. C., Itaya, T., Moro, S., & Saito, T. (1973). Purines. XI. The Synthesis of N-Alkoxyadenosines and Their 2', 3'-O-Isopropylidene Derivatives. Chemical and Pharmaceutical Bulletin, 21(8), 1676-1682. View Source

Metabolic Stability: 2',3'-Protection Prevents Enzymatic Degradation, Enabling Unique Cell Accumulation Studies

The 2',3'-O-isopropylidene modification fundamentally alters the metabolic fate of the adenosine scaffold. A study in Zajdel hepatoma cells comparing [8-14C]adenosine with its 2',3'-O-isopropylidene analog demonstrated a key difference: while both compounds are taken up and deaminated, the isopropylidene-protected analog is not cleaved by purine nucleoside phosphorylase (PNP), leading to its accumulation within cells, ultimately inducing cell death . This contrasts with unlabeled adenosine, which is rapidly metabolized and cleared. While this study used the unlabeled compound, the 13C5-labeled version provides the necessary tool to track this unique accumulation and metabolism with absolute quantitation in modern LC-MS/MS workflows.

Hydrolytic stability

Data to verify

Isopropylidene protection reduces susceptibility to hydrolysis versus unprotected adenosine.

May support intermediate storage stability

No quantitative rate comparison; class-level inference

Evidence Dimension	Cellular Metabolism and Accumulation
Target Compound Data	2',3'-O-Isopropylideneadenosine (parent of 13C5 analog) is not a substrate for purine nucleoside phosphorylase (PNP), leading to intracellular accumulation.
Comparator Or Baseline	Adenosine (unlabeled) is rapidly metabolized by adenosine deaminase (ADA) and PNP.
Quantified Difference	Metabolic half-life is significantly extended; precise quantification requires the 13C5-labeled internal standard.
Conditions	Zajdel hepatoma cells in vitro

Why This Matters

This differential metabolic stability is a critical design feature for developing nucleoside prodrugs. The 13C5-labeled version of this protected intermediate allows researchers to precisely quantify its unique pharmacokinetic properties, a task unlabeled analogs cannot perform.

• [1] PubMed. (n.d.). [Absorption and transition of [8-14C]adenosine and 2',3'-O-isopropylidene adenosine by Zaidel hepatomas and their homogenates]. View Source

Procurement: Validated Research-Grade Purity vs. Industrial Intermediates

When selecting a source for 2',3'-O-Isopropylideneadenosine-13C5, the specified purity and its analytical validation are paramount. Reputable vendors specify a minimum purity of 95% or higher for this research-grade compound, typically verified by HPLC, ensuring suitability as a precise internal standard . In contrast, its unlabeled counterpart is often available as a lower-cost, technical-grade intermediate (e.g., 98% purity) for general synthesis , which may contain uncharacterized impurities that would compromise a sensitive MS assay by contributing to ion suppression or generating interfering peaks. The 13C5-labeled product is explicitly intended for research use only and is accompanied by a Certificate of Analysis (CoA) that validates its isotopic enrichment and chemical purity .

Evidence Dimension	Specified Purity and Intended Use
Target Compound Data	≥95% (research grade, with CoA), intended for use as an analytical internal standard.
Comparator Or Baseline	2',3'-O-Isopropylideneadenosine (unlabeled): 98% (general synthesis grade).
Quantified Difference	The 13C5 compound's purity specification is tailored for analytical sensitivity, whereas the unlabeled version's is for bulk chemical synthesis.
Conditions	Commercial supplier specifications

Why This Matters

For a procurement decision, choosing the research-grade, 13C5-labeled compound with a validated CoA ensures experimental reproducibility and data integrity, eliminating the risk of batch-to-batch variability associated with lower-cost, uncharacterized industrial intermediates.

2',3'-O-Isopropylideneadenosine-13C5: Optimal Use Cases Driven by Quantifiable Evidence

Precursor for the Synthesis of Isotopically Labeled Nucleotide Probes (e.g., ADP-13C5)

As a protected adenosine derivative, 2',3'-O-Isopropylideneadenosine-13C5 is the definitive starting material for synthesizing high-value 13C5-labeled adenosine di- and triphosphates (ADP-13C5, ATP-13C5) and other 5'-modified analogs. Its isopropylidene group permits selective phosphorylation at the 5'-position without requiring additional, yield-reducing protection/deprotection steps on the ribose ring . This application directly leverages the compound's key differentiation as a protected, labeled intermediate, resulting in higher overall yields of the final labeled nucleotide product compared to routes starting from unprotected adenosine-13C5.

Absolute Quantification of Adenosine and Its Derivatives in Complex Biological Matrices via LC-MS/MS

The primary application of this compound is as a stable isotope-labeled internal standard (SIL-IS) for the precise and absolute quantification of adenosine, its metabolites, or related synthetic analogs in complex samples like cell lysates, plasma, or tissue homogenates . The +5 Da mass shift is critical for robust peak separation in mass spectrometry . This allows researchers to correct for matrix effects, ion suppression, and variations in sample preparation, ensuring that quantitative measurements of target analytes are accurate and reproducible, a task impossible with unlabeled standards.

Investigating Nucleoside Transporter and Metabolic Enzyme Kinetics with Metabolic Stability

The 2',3'-O-isopropylidene group confers resistance to degradation by purine nucleoside phosphorylase (PNP), a key enzyme in nucleoside salvage pathways . This metabolic stability makes the compound a superior probe for studying nucleoside transporters (e.g., ENTs) and the kinetics of specific deaminases, such as adenosine deaminase (ADA), without the confounding variable of rapid, multi-step catabolism that affects native adenosine. Using the 13C5-labeled version in these assays allows for accurate quantification of uptake and deamination rates in the presence of complex biological media.

Metabolic Flux Analysis of Purine Salvage and Nucleotide Synthesis Pathways

When used as a tracer in cell culture, 2',3'-O-Isopropylideneadenosine-13C5 can be followed by LC-MS to map the flux of carbon through the purine salvage pathway and into newly synthesized nucleotides. The 13C5 label is non-radioactive yet provides a unique isotopic signature for the parent compound and all its downstream metabolites (e.g., 13C5-AMP, 13C5-ADP, 13C5-ATP) that are produced from it . This enables quantitative, time-resolved studies of nucleotide metabolism in cancer cells or other rapidly dividing systems, providing data unattainable with unlabeled or radiolabeled (14C/3H) tracers.

Application

Selection Property

Validation Focus

Quantitative LC-MS/MS of adenosine in biological matrices

Stable isotope-labeled internal standard

Matrix-effect correction, quantification accuracy

Synthesis of 13C-labeled ADP derivatives

Protected 5'-OH intermediate

Selective phosphorylation, isotope retention

Preparation of S-adenosyl-L-homocysteine analogs

2',3'-O-isopropylidene protection

5'-site-selective functionalization

Metabolic tracing of adenosine-dependent pathways

13C5 tracer label

Metabolic fate tracking without radioisotope constraints

• [1] Kellner, S., et al. (2014). Absolute and relative quantification of RNA modifications via biosynthetic isotopomers. Nucleic Acids Research, 42(18), e142. View Source
• [2] PubMed. (n.d.). [Absorption and transition of [8-14C]adenosine and 2',3'-O-isopropylidene adenosine by Zaidel hepatomas and their homogenates]. View Source